Cas no 1260835-10-6 (4-fluoro-2-(pyrrolidin-3-yl)phenol)

• Product Name: 4-fluoro-2-(pyrrolidin-3-yl)phenol
• CAS No: 1260835-10-6
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 6060096
• PubChem ID: 82600939
• Update Time: 2025-06-11

4-fluoro-2-(pyrrolidin-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-(pyrrolidin-3-yl)phenol
• EN300-1855347
• 1260835-10-6

• Inchi： 1S/C10H12FNO/c11-8-1-2-10(13)9(5-8)7-3-4-12-6-7/h1-2,5,7,12-13H,3-4,6H2
• InChI Key： PCTDIMNQBBQMSH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1CNCC1)O

Computed Properties

• Exact Mass: 181.090292168g/mol
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-fluoro-2-(pyrrolidin-3-yl)phenol

Introduction to 4-fluoro-2-(pyrrolidin-3-yl)phenol (CAS No: 1260835-10-6)

4-fluoro-2-(pyrrolidin-3-yl)phenol, identified by the chemical abstracts service number 1260835-10-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic aromatic derivatives that have garnered considerable attention due to their diverse pharmacological properties. The structural motif, featuring a fluoro-substituted phenol core linked to a pyrrolidine ring, imparts unique electronic and steric characteristics that make it a valuable scaffold for drug discovery and development.

The fluoro group at the para position of the phenol ring plays a crucial role in modulating the metabolic stability, lipophilicity, and binding affinity of the molecule. Fluorine substitution is a well-documented strategy in medicinal chemistry to enhance drug-like properties, including bioavailability and resistance to enzymatic degradation. In contrast, the pyrrolidine moiety introduces a nitrogen-containing heterocycle, which is frequently incorporated into bioactive molecules due to its ability to form hydrogen bonds and its prevalence in natural products and pharmacologically active compounds.

Recent advancements in computational chemistry and structure-based drug design have highlighted the potential of 4-fluoro-2-(pyrrolidin-3-yl)phenol as a lead compound for therapeutic intervention. Its dual functionality—combining an aromatic system with a nitrogen-rich heterocycle—makes it an attractive candidate for targeting multiple biological pathways simultaneously. This compound has been extensively studied in virtual screening campaigns aimed at identifying novel inhibitors of kinases, phosphodiesterases, and other enzymes implicated in inflammatory and oncogenic processes.

In vitro studies have demonstrated that derivatives of 4-fluoro-2-(pyrrolidin-3-yl)phenol exhibit promising activity against various disease-related targets. For instance, modifications at the pyrrolidine nitrogen or the fluoro-substituted phenol ring have yielded analogs with enhanced binding affinity for protein kinases involved in cancer progression. The presence of the fluoro group has been shown to improve metabolic stability, while the pyrrolidine scaffold contributes to favorable pharmacokinetic profiles. These findings align with broader trends in drug discovery, where rational molecular design based on structural motifs like this one is key to developing next-generation therapeutics.

The synthesis of 4-fluoro-2-(pyrrolidin-3-yl)phenol involves multi-step organic transformations that highlight its synthetic accessibility. Key steps typically include nucleophilic aromatic substitution at the fluoro-substituted phenol, followed by reductive amination or other coupling strategies to introduce the pyrrolidine moiety. Advances in catalytic methods have enabled more efficient and scalable synthetic routes, reducing costs and improving yields. These developments are critical for translating promising candidates like this one into viable clinical candidates.

From a medicinal chemistry perspective, the structural features of 4-fluoro-2-(pyrrolidin-3-yl)phenol offer opportunities for further optimization. By systematically varying substituents on the phenol ring or the pyrrolidine nitrogen, chemists can fine-tune physicochemical properties such as solubility, permeability, and binding interactions. This modular approach allows for rapid exploration of structure-activity relationships (SAR), facilitating the identification of optimized derivatives with improved therapeutic efficacy.

Emerging research also suggests potential applications of 4-fluoro-2-(pyrrolidin-3-yl)phenol in non-oncological indications. Studies indicate that this compound may modulate inflammatory pathways by interacting with specific transcription factors or signaling molecules. The ability to influence these pathways could make it relevant for treating conditions such as autoimmune disorders or neurodegenerative diseases, where dysregulation of inflammatory responses plays a significant role. Such findings underscore the versatility of this scaffold and its potential beyond oncology.

The growing body of evidence supporting the therapeutic potential of 4-fluoro-2-(pyrrolidin-3-yl)phenol has prompted interest from academic researchers and pharmaceutical companies alike. Collaborative efforts between synthetic chemists, biochemists, and computational biologists are now focused on elucidating mechanisms of action and exploring new derivatives. Preclinical studies are underway to evaluate safety profiles and dosimetry, bringing this compound closer to potential clinical validation.

In conclusion,4-fluoro-2-(pyrrolidin-3-yl)phenol (CAS No: 1260835-10-6) represents a compelling example of how structural innovation in pharmaceutical chemistry can yield bioactive molecules with broad therapeutic relevance. Its unique combination of pharmacophoric elements—highlighted by the presence of both a fluoro-substituted phenol and a pyrrolidine ring—makes it a versatile scaffold for drug discovery. As research continues to uncover new applications and optimize its properties,this compound is poised to make significant contributions to future medical treatments across multiple disease areas.